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Compound of Interest

Compound Name: TL13-112

Cat. No.: B611387

Disclaimer: A specific Material Safety Data Sheet (MSDS) for TL13-112 was not located in the
available resources. The following guidance is based on general best practices for handling
potent, research-grade chemical compounds. It is imperative to obtain and meticulously follow
the official MSDS from your supplier before any handling, storage, or disposal of TL13-112.
This information is intended to supplement, not replace, the manufacturer's specific safety
protocols.

Personal Protective Equipment (PPE)

The appropriate Personal Protective Equipment (PPE) must be worn at all times when handling
TL13-112 to minimize exposure and ensure personal safety. The selection of PPE should be
based on a thorough risk assessment and the specific procedures being performed.
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PPE Category

Recommended Equipment

Purpose

Eye Protection

Chemical splash goggles or
safety glasses with side

shields.

Protects eyes from splashes of

the compound or solvents.

Hand Protection

Nitrile or other chemically

resistant gloves.

Prevents skin contact. Double
gloving is recommended for

potent compounds.

Body Protection

Alab coat or an impervious

gown.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A full-face respirator with
organic vapor cartridges may
be necessary in the absence
of adequate engineering

controls.

Protects against inhalation of
aerosols or fine powders,
especially when handling the

solid form.

Foot Protection

Closed-toe shoes.

Protects feet from spills.

Handling and Storage

Prudent laboratory practices are essential when working with potent compounds like TL13-112.

e Engineering Controls: All handling of TL13-112 should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood. An eyewash station and safety

shower must be readily accessible.

o Safe Handling Practices:

o Avoid direct contact with the skin, eyes, and clothing.

o Do not inhale dust or aerosols.

o Do not eat, drink, or smoke in the laboratory.

o Wash hands thoroughly after handling.
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e Storage: TL13-112 should be stored at -20°C for short-term use (up to 1 month) and -80°C
for long-term storage (up to 6 months).[1] It should be kept in a tightly sealed container in a
dry and well-ventilated place.

Spill Management

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and
contamination. The following workflow outlines the general procedure for managing a chemical

spill.
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Chemical Spill Response Workflow

Disposal Plan

All waste materials contaminated with TL13-112 must be handled and disposed of as
hazardous chemical waste.

o Waste Collection: Collect all contaminated materials, including disposable gloves, bench
paper, and cleaning materials, in a designated, properly labeled, and sealed hazardous
waste container.

» Disposal Regulations: Dispose of the hazardous waste in accordance with all local, state,
and federal regulations. Consult your institution's Environmental Health and Safety (EHS)
department for specific disposal procedures.

Donning and Doffing of PPE

The correct sequence for putting on (donning) and taking off (doffing) PPE is critical to prevent
cross-contamination.
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PPE Donning Sequence PPE Doffing Sequence

1. Gown or Lab Coat 1. Gloves

2. Mask or Respirator 2. Gown or Lab Coat

3. Goggles or Face Shield 3. Goggles or Face Shield

4. Gloves (over cuffs) 4. Mask or Respirator

5. Wash Hands

Click to download full resolution via product page

PPE Donning and Doffing Sequence

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b611387#personal-protective-equipment-for-handling-
t113-112]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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